Cas no 82499-05-6 ( )

  structure
  structure
Product name: 
CAS No:82499-05-6
MF:C7H8N4O4S2
MW:276.292818069458
CID:987872
PubChem ID:5910702

  Chemical and Physical Properties

Names and Identifiers

    • 2,6-bis(methylsulfonyl)-7H-purine
    • NSC-25645
    • DTXSID10421348
    • 82499-05-6
    • NSC25645
    •  
    • Inchi: InChI=1S/C7H8N4O4S2/c1-16(12,13)6-4-5(9-3-8-4)10-7(11-6)17(2,14)15/h3H,1-2H3,(H,8,9,10,11)
    • InChI Key: QBIQUMKOFZLLHA-UHFFFAOYSA-N
    • SMILES: CS(=O)(=O)C1=NC(=NC2=C1NC=N2)S(=O)(=O)C

Computed Properties

  • Exact Mass: 275.99869710g/mol
  • Monoisotopic Mass: 275.99869710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 491
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 140Ų

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